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Compound of Interest

Compound Name: 4-Amino-5-methylisophthalonitrile

Cat. No.: B2842811

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-5-methylisophthalonitrile is a key chemical intermediate, primarily recognized for its
role in the synthesis of a novel class of insecticides known as anthranilic diamides. Its unique
structure, featuring an aromatic ring substituted with amino, methyl, and two nitrile functional
groups, makes it a versatile building block in organic synthesis. This technical guide provides
an in-depth overview of its chemical properties, a detailed experimental protocol for its
synthesis, its mechanism of action in target organisms, and a list of commercial suppliers.

Chemical and Physical Properties

4-Amino-5-methylisophthalonitrile is a solid at room temperature with the chemical formula
CoH7Ns and a molecular weight of 157.17 g/mol . A summary of its key identifiers and
properties is presented in Table 1.
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Property Value

CAS Number 98589-70-9

Molecular Formula CoH7N3

Molecular Weight 157.17 g/mol

Appearance Off-white to light yellow powder
Solubility Soluble in many organic solvents

Commercial Suppliers

A number of chemical suppliers offer 4-Amino-5-methylisophthalonitrile, typically for
research and development purposes. Table 2 provides a list of some commercial suppliers.

Supplier Location

BLD Pharm Shanghai, China
Synblock San Diego, CA, USA
Benchchem USA

Amadis Chemical Hangzhou, China

Experimental Protocols
Synthesis of 4-Amino-5-methylisophthalonitrile

The synthesis of 4-Amino-5-methylisophthalonitrile is most commonly achieved through the
cyanation of a dihalogenated aniline precursor. The following protocol is a representative
method.

Reaction Scheme:
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A representative reaction scheme for the synthesis of 4-Amino-5-methylisophthalonitrile.
Materials:

e 2,4-Dibromo-6-methylaniline

o Copper(l) cyanide (CuCN)

¢ Dimethylformamide (DMF)

o Ethyl acetate

e Brine

e Anhydrous sodium sulfate

 Silica gel for column chromatography

Procedure:

 To a stirred solution of 2,4-dibromo-6-methylaniline in anhydrous DMF, add copper(l)
cyanide.

» Heat the reaction mixture at reflux for several hours. Monitor the reaction progress by thin-
layer chromatography (TLC).

o After completion of the reaction, cool the mixture to room temperature and pour it into a
stirred aqueous solution of ferric chloride and hydrochloric acid.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b2842811?utm_src=pdf-body-img
https://www.benchchem.com/product/b2842811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2842811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Stir the mixture for 30 minutes, then extract the product with ethyl acetate.

Wash the combined organic layers with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of hexane and ethyl acetate).

Combine the fractions containing the pure product and evaporate the solvent to yield 4-
Amino-5-methylisophthalonitrile as a solid.

Characterization

The structure and purity of the synthesized 4-Amino-5-methylisophthalonitrile should be

confirmed by spectroscopic methods.

'H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show distinct signals
corresponding to the aromatic protons, the amino group protons, and the methyl group
protons.

13C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will display resonances
for the aromatic carbons, the nitrile carbons, and the methyl carbon.

IR (Infrared) Spectroscopy: Characteristic absorption bands for the N-H stretching of the
primary amine, C=N stretching of the nitrile groups, and C-H stretching of the aromatic and
methyl groups are expected.

MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak
corresponding to the molecular weight of the compound.

Signaling Pathway and Mechanism of Action

4-Amino-5-methylisophthalonitrile is a crucial precursor for anthranilic diamide insecticides

like chlorantraniliprole and cyantraniliprole. The mode of action of these insecticides is the

modulation of insect ryanodine receptors (RyRs).[1][2][3][4]
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Ryanodine receptors are large ion channels located on the sarcoplasmic reticulum of muscle
cells. In insects, the binding of anthranilic diamides to a specific site on the RyR leads to the
uncontrolled release of calcium ions from internal stores into the cytoplasm. This disruption of
calcium homeostasis results in muscle contraction, paralysis, cessation of feeding, and
ultimately, the death of the insect.[1][2][3]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/zh/product/b2842811
https://eureka.patsnap.com/patent-CN111423431A
https://patents.google.com/patent/CN111423431A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2842811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sarcoplasmic Reticulum (SR)

[ Ryanodine Receptor (RyR) j

Uncontrolled release of Ca?* Binds to and activates
Cytoplasm
Y
Increased CWM (derived from zﬁ,r;\tgriagl-hsc-rggﬂyltijseophthalonitrile)
Leads to

Y

[ Uncontrolled Muscle Contraction ]

Paralysis & Cessation of Feeding

Click to download full resolution via product page

Signaling pathway of anthranilic diamide insecticides.
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Conclusion

4-Amino-5-methylisophthalonitrile is a valuable chemical intermediate with a well-defined
role in the agrochemical industry. The synthetic route to this compound is established, and its
primary biological relevance is through its conversion to potent insecticides that target the
insect ryanodine receptor. This guide provides a comprehensive overview for researchers and
professionals in drug discovery and development, highlighting the key technical aspects of this
important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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